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Compound of Interest

Compound Name: IL-17 modulator 4 sulfate

Cat. No.: B13907860

An In-depth Technical Guide to IL-17 Modulator 4
Sulfate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, properties, and
biological activity of IL-17 modulator 4 sulfate, a promising small molecule for the potential
treatment of IL-17A mediated diseases.

Chemical Structure and Properties

IL-17 modulator 4 sulfate is the sulfate salt of IL-17 modulator 4, a potent, orally bioavailable
modulator of the IL-17A protein-protein interaction. IL-17 modulator 4 is also known in the
literature as Compound 23. It functions as a proagent, or prodrug, of IL-17 modulator 1.

Chemical Structure:

The chemical structure of the parent compound, IL-17 modulator 4, is N-[(2S)-1,1-
dicyclopropyl-3-[4-(3,5-dimethyl-1H-pyrazol-4-yl)anilino]-3-oxopropan-2-yl]-1-(propan-2-yl)-1H-
pyrazole-3-carboxamide. The sulfate salt is formed by the reaction of this base with sulfuric
acid.
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Physicochemical and Pharmacokinetic Properties:

A summary of the known physicochemical and pharmacokinetic properties of IL-17 modulator 4
and its sulfate salt is presented in Table 1.

Table 1: Physicochemical and Pharmacokinetic Properties of IL-17 Modulator 4 and its Sulfate
Salt
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IL-17 Modulator 4

Property IL-17 Modulator 4 Reference(s)
Sulfate
Molecular Formula C27H34N602 C27H36N606S [1]
Molecular Weight 474.60 g/mol 572.68 g/mol [1]
CAS Number 2446803-65-0 2446806-90-0 [1]
Appearance Solid Solid [1]
DMSO: 300 mg/mL
Solubility (632.11 mM) with Soluble in DMSO
ultrasonic
ECso (IL-8 secretion in
14 nM Not Reported
HEKa cells)
Oral Bioavailability
100% Not Reported

(Rats)

Clearance (Rats)

7.4 mL/min/kg

Not Reported

Volume of Distribution

(Vss, Rats)

2.6 L/kg

Not Reported

Half-life (%, Rats)

3.7h

Not Reported

Mechanism of Action and IL-17 Signaling Pathway

IL-17 modulator 4 acts by directly binding to the central pocket of the IL-17A homodimer. This

binding stabilizes the conformation of the IL-17A dimer, preventing it from effectively interacting

with its receptor, IL-17RA.[2] The inhibition of this protein-protein interaction blocks the

downstream signaling cascade that leads to the production of pro-inflammatory cytokines and

chemokines.

The IL-17 signaling pathway plays a crucial role in host defense against certain pathogens and

in the pathogenesis of various autoimmune and inflammatory diseases. A simplified diagram of

this pathway is presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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